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Compound of Interest

Compound Name: 2-Chloro-4-methyl-5-nitrophenol
CAS No.: 100959-50-0
Cat. No.: B3183575
Get Quote
. J

Executive Summary

2-Chloro-4-methyl-5-nitrophenol (CAS 100959-50-0) is a specialized intermediate often
utilized in the synthesis of agrochemicals and dye precursors.[1][2][3] A critical review of current
chemical literature (including PubChem, Sigma-Aldrich, and AK Scientific databases) reveals a
significant data gap: the melting point (MP) for this specific isomer is frequently listed as "Not
Available" or "Undetermined."[1][2]

This absence of data presents a risk in quality control (QC).[1][2] Without a reference MP, purity
cannot be quickly verified.[1] This guide provides a comparative structural analysis to predict
the expected thermal range and details a self-validating experimental protocol to determine the
MP with high precision.

Chemical Profile & Structural Context[1][4][5][6][7]
[8][9][10][11]
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Parameter Data

IUPAC Name 2-Chloro-4-methyl-5-nitrophenol
CAS Number 100959-50-0

Molecular Formula C7HeCINO3

Molecular Weight 187.58 g/mol

Physical State Light Yellow Solid (Standard)
Predicted MP Range 105°C — 125°C (See Section 3)

Comparative Isomer Analysis (The "Benchmark")

To estimate the melting point of the target compound, we must analyze its structural isomers.[1]
[2] The position of the nitro (-NO2) and hydroxyl (-OH) groups significantly influences crystal
lattice energy via hydrogen bonding.[1][2]

Thermodynamic

Isomer Name Structure Note Melting Point (Lit.) L.
Implication
High symmetry; strong

2-Chloro-5-methyl-4- ) intermolecular H-

) Nitro para to -OH 143-144°C i

nitrophenol bonding leads to
higher MP.[1][2]
Reference core;

) methyl addition
2-Chloro-5-nitrophenol  No methyl group 118-123°C

usually alters MP by
+10-20°C.

Meta substitution

disrupts packin
Target: 2-Chloro-4- ptsp g

] Nitro meta to -OH Unknown efficiency compared to
methyl-5-nitrophenol

para.[1][2] Expect MP
< 143°C.
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Scientific Insight: The target compound has the nitro group in the 5-position (meta to the phenol
hydroxyl).[1][2] Para-nitrophenols typically exhibit the highest melting points due to the
formation of linear hydrogen-bonded chains.[1][2] The meta-nitro configuration in the target
molecule likely induces a "kinked" packing structure, lowering the lattice energy.[1][2]
Therefore, the melting point is predicted to be closer to the 115°C — 125°C range.[1][2]

Experimental Methodology

Since no standard value exists, you must determine it empirically.[1][2] The following protocols
are designed to be self-validating by using the 4-nitro isomer as a control.

Workflow Visualization
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Sample Acquisition

(CAS 100959-50-0)
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(HPLC/TLC >98%)

:
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|
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Run Control Isomer
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Record Target MP
(Onset - Clear Point)

Click to download full resolution via product page

Figure 1:Decision logic for validating the melting point of an uncharacterized isomer.
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Method A: Capillary Melting Point (Standard)

Best for routine QC and quick verification.[1]

Sample Prep: Dry the sample in a vacuum desiccator over P20Os for 4 hours. Solvent
inclusions (water/ethanol) can depress the MP by 5-10°C.[1][2]

e Loading: Pack 2-3 mm of the fine powder into a capillary tube. Tap firmly to eliminate air
pockets.[1][2]

e The "Fast" Run: Heat rapidly (10°C/min) to find the approximate melting range. Expect
melting around 110°C.[1][2]

e The "Precise" Run:

o

Cool the apparatus to 20°C below the approximate MP.

[¢]

Ramp heat at 1.0°C/min.

[¢]

Record T1 (Onset): First visible liquid droplet.

[e]

Record T2 (Clear Point): Complete liquefaction (meniscus formation).[1]

» Validation: Run a standard of Benzoic Acid (MP 122°C) or the 4-nitro isomer (MP 143°C) in a
parallel slot to verify thermometer accuracy.[1][2]

Method B: Differential Scanning Calorimetry (DSC)

Best for thermodynamic precision and purity analysis.[1][2]
e Parameters:

o Pan: Aluminum (Crimped but vented to prevent pressure buildup from nitro-
decomposition).[1][2]

o Atmosphere: Nitrogen purge (50 mL/min).[1]

o Ramp Rate: 5°C/min.[1]
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e Analysis:
o Identify the endothermic peak.[1][2]
o The melting point is defined as the extrapolated onset temperature (

), not the peak maximum.[1][2]

o Note: If a sharp exothermic peak follows immediately, the compound is decomposing.[1][2]

Do not reuse the sample.

Synthesis & Purification Context

If you are synthesizing this compound, the melting point is your primary indicator of isomeric
purity.[1][2]

» Synthesis Route: Typically involves the nitration of 2-chloro-4-methylphenol.[1][2]

o Impurity Risk: This reaction often yields a mixture of the 4-nitro (major) and 6-nitro (minor)
isomers alongside the target 5-nitro isomer.[1][2]

e Purification Protocol:

o Recrystallization: Use Ethanol/Water (80:20).[1] The 4-nitro isomer is less soluble and will
crystallize first.[1][2] The target 5-nitro isomer often remains in the mother liquor or

crystallizes in a second crop.[1][2]

o Critical Check: If your MP is 140°C+, you have likely isolated the wrong isomer (the 4-nitro
variant).[1][2] If your MP is broad (e.g., 105-130°C), you have a eutectic mixture of
isomers.[1][2]

Purification Logic Flow
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Figure 2:Fractional crystallization logic to separate the target 5-nitro isomer from the common
4-nitro byproduct.[1][2]

Safety & Handling

Warning: Nitro-chlorophenols possess specific hazards that dictate handling procedures.

o Thermal Instability: Like many polynitro-aromatics, this compound may decompose violently
if heated significantly beyond its melting point.[1][2] Do not heat above 200°C.

o Skin Absorption: Phenolic compounds are rapidly absorbed through the skin.[1][2] Wear
nitrile gloves (double-gloving recommended).[1][2]

» Incompatibility: Incompatible with strong bases (forms unstable phenolate salts) and strong
oxidizing agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fluorochem.co.uk [fluorochem.co.uk]

2. 88062-27-5|2-Chloro-3-methyl-4-nitrophenol|BLD Pharm [bldpharm.com]

3. 873983-83-6|4-Chloro-5-hydroxy-2-nitrobenzaldehyde|BLD Pharm [bldpharm.com]

o To cite this document: BenchChem. [Technical Guide: Melting Point Characterization of 2-
Chloro-4-methyl-5-nitrophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3183575/docs#technical-guide-melting-point-
characterization-of-2-chloro-4-methyl-5-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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